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Compound of Interest

Compound Name: Prometryn-d14

Cat. No.: B12299827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety data and handling

guidelines for Prometryn. Since Prometryn-d14 is an isotopically labeled version of Prometryn,

its chemical and toxicological properties are expected to be nearly identical. This guide is

intended for use in a research and development context. Always refer to the specific Safety

Data Sheet (SDS) provided by the supplier of Prometryn-d14 and adhere to all institutional

and governmental regulations.

Introduction
Prometryn is a selective triazine herbicide that functions by inhibiting photosynthesis in target

plant species.[1][2][3] Prometryn-d14 is a deuterated analog of prometryn, where the

hydrogen atoms on the two isopropyl groups have been replaced with deuterium. This isotopic

labeling makes it a valuable tool in environmental fate studies, metabolism research, and as an

internal standard in analytical chemistry. While the biological and chemical reactivity of

Prometryn-d14 is fundamentally the same as Prometryn, it is crucial for laboratory personnel

to be fully aware of its hazard profile and the requisite safety precautions.

Hazard Identification and Classification
Prometryn is classified as a hazardous substance. The primary hazards are related to acute

toxicity if swallowed or inhaled, and significant environmental toxicity, particularly to aquatic life.

[4]
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GHS Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[4]

Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[4]

Serious Eye Damage/Irritation (Category 1): Causes serious eye damage.[5]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[5]

Hazardous to the Aquatic Environment, Acute Hazard (Category 1): Very toxic to aquatic life.

[6]

Hazardous to the Aquatic Environment, Long-term Hazard (Category 1): Very toxic to aquatic

life with long-lasting effects.[4][6]

Signal Word: DANGER[5]

Hazard Statements:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[5]

H318: Causes serious eye damage.[5]

H332: Harmful if inhaled.[4]

H410: Very toxic to aquatic life with long-lasting effects.[4][6]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Prometryn is provided below. The

molecular weight is the primary difference for Prometryn-d14.
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Property Value Reference

Appearance
Colorless or white odorless

solid/crystals
[2][3]

Molecular Formula (Prometryn) C10H19N5S [2]

Molecular Formula (Prometryn-

d14)
C10D14H5N5S [7]

Molecular Weight (Prometryn) 241.36 g/mol [2]

Molecular Weight (Prometryn-

d14)
255.44 g/mol [7]

Melting Point 118-120 °C [3]

Water Solubility 48 mg/L at 20 °C [3]

Vapor Pressure 0.13 mPa at 20 °C [3][5]

n-octanol/water Partition

Coefficient (Log Kow)
3.1 - 3.34 [3][5]

Toxicological Information
The toxicological data for Prometryn are summarized in the following table. These values are

expected to be representative for Prometryn-d14.
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Endpoint Species Value Reference

Acute Oral LD50 Rat 3750 - 5233 mg/kg [3][5][8]

Acute Dermal LD50 Rat >3100 mg/kg [5][8]

Acute Inhalation LC50

(4h)
Rat >5.2 mg/L [5]

Skin Irritation Rabbit Irritant [5]

Eye Irritation Rabbit Severe Irritant [5]

Carcinogenicity
Data indicates no

carcinogenic effects.
[2][5]

Mutagenicity
Data indicates no

mutagenic effects.
[5]

Reproductive Toxicity
Data indicates no

reproductive effects.
[5]

Target Organs: Liver, kidneys, and bone marrow.[3][6]

Experimental Protocols and Handling Guidelines
Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Prometryn-d14.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber) are required.[9]

Eye Protection: Chemical splash goggles or a face shield must be worn.[5][6]

Skin and Body Protection: A laboratory coat or chemical-resistant coveralls should be worn.

Ensure that long pants and closed-toe shoes are worn.[9][10]

Respiratory Protection: If working with the solid form where dust may be generated, or with

solutions that may produce aerosols, a NIOSH-approved respirator is necessary.[6]

Safe Handling Procedures
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Work in a well-ventilated area, preferably within a chemical fume hood.[11]

Avoid the formation of dust and aerosols.[11]

Do not eat, drink, or smoke in areas where the chemical is handled.[9]

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[5]

Remove contaminated clothing immediately and wash it before reuse.[10]

Storage
Store in the original, tightly closed container in a dry, cool, and well-ventilated area.[5][11]

Keep away from direct sunlight.[5]

Store separately from strong oxidizing agents.[5]

Spill and Waste Disposal
Spills: In the event of a spill, control the source of the leak and contain the spill to prevent it

from spreading or entering drains. For solid spills, sweep up the material without creating

dust and place it in a sealed container for disposal. For liquid spills, use an absorbent

material to clean up the spill and place the contaminated material in a sealed container.

Waste Disposal: Dispose of waste in accordance with all local, regional, and national

regulations.[4] Do not dispose of undiluted chemicals on-site.

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If the person is

not breathing, give artificial respiration. Seek immediate medical attention.

In Case of Skin Contact: Immediately remove contaminated clothing. Rinse the skin with

plenty of soap and water for 15-20 minutes. Seek medical advice if irritation occurs.

In Case of Eye Contact: Immediately hold the eye open and rinse slowly and gently with

water for 15-20 minutes. Remove contact lenses, if present, after the first 5 minutes, then
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continue rinsing. Seek immediate medical attention.[5]

If Swallowed: Call a poison control center or doctor immediately for treatment advice. Rinse

the mouth with water. Do not induce vomiting unless instructed to do so by a medical

professional.[11]

Visualizations
Prometryn's Mode of Action: Photosystem II Inhibition
Prometryn acts by inhibiting photosynthesis at Photosystem II (PSII) in susceptible plants. It

binds to the D1 protein of the PSII complex, blocking electron transport. This disruption leads to

the production of reactive oxygen species, causing lipid peroxidation and ultimately cell death.

[1]
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Caption: Prometryn inhibits photosynthesis by blocking electron transport at the QB site of the

D1 protein in Photosystem II.

Standard Laboratory Workflow for Handling Prometryn-
d14
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This diagram outlines the essential steps for safely handling Prometryn-d14 in a laboratory

setting, from preparation to disposal.

Phase 1: Preparation

Phase 2: Handling

Phase 3: Cleanup Phase 4: Disposal

Preparation

Handling & Experimentation

Cleanup & Decontamination

Waste Disposal
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Caption: A logical workflow for the safe handling of Prometryn-d14, from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12299827?utm_src=pdf-body-img
https://www.benchchem.com/product/b12299827?utm_src=pdf-body
https://www.benchchem.com/product/b12299827?utm_src=pdf-custom-synthesis
https://www.pomais.com/product/prometryn-50-sc-herbicide/
https://pubchem.ncbi.nlm.nih.gov/compound/Prometryn
http://extoxnet.orst.edu/pips/prometry.htm
https://www.cpachem.com/msds?num=SB285&dnl=sd_-_Prometryn_%5BCAS_7287-19-6%5D_%28SB285%29_%28EU%29.pdf
https://cdn.nufarm.com/wp-content/uploads/sites/22/2018/05/06182526/Prometryn900DF_SDS_0275_0414.pdf
https://nz.uplcorp.com/download_links/PrometryneSDSUPL18817Mar25.pdf
https://www.lgcstandards.com/FI/en/Prometryn-d14-di-iso-propyl-d14-/p/CDN-D-6463
https://www.echemi.com/sds/prometryn-pid_Rock17939.html
https://assets.greenbook.net/15-59-39-09-04-2018-mp56T002.pdf
https://assets.greenbook.net/M118802.pdf
https://www.chemicalbook.com/msds/prometryn.pdf
https://www.benchchem.com/product/b12299827#safety-data-sheet-and-handling-guidelines-for-prometryn-d14
https://www.benchchem.com/product/b12299827#safety-data-sheet-and-handling-guidelines-for-prometryn-d14
https://www.benchchem.com/product/b12299827#safety-data-sheet-and-handling-guidelines-for-prometryn-d14
https://www.benchchem.com/product/b12299827#safety-data-sheet-and-handling-guidelines-for-prometryn-d14
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12299827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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